2-Hexenoic acid, 2,5-dimethyl-4-(methylamino)-, ethyl ester, hydrochloride, (2E,4S)-

• IUPAC Name: ethyl (E,4S)-2,5-dimethyl-4-(methylamino)hex-2-enoate;hydrochloride
• InChI: InChI=1S/C11H21NO2.ClH/c1-6-14-11(13)9(4)7-10(12-5)8(2)3;/h7-8,10,12H,6H2,1-5H3;1H/b9-7+;/t10-;/m1./s1
• InChI Key: DOGUQADNNOKYBX-NZPHSXCUSA-N
• Canonical SMILES: CCOC(=O)C(=CC(C(C)C)NC)C.Cl
• Isomeric SMILES: CCOC(=O)/C(=C/[C@H](C(C)C)NC)/C.Cl
• Molecular Formula: C11H22ClNO2
• Molecular Weight: 235.75 g/mol

Description

2-Hexenoic acid, 2,5-dimethyl-4-(methylamino)-, ethyl ester, hydrochloride, (2E,4S)- is a useful research compound. Its molecular formula is C11H22ClNO2 and its molecular weight is 235.75. The purity is usually 95%.
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Scientific Research Applications

Xylan Derivatives and Biopolymer Applications

Xylan derivatives, including esters synthesized under specific conditions, have been explored for their potential in creating new biopolymers with unique properties. These derivatives can be utilized in drug delivery applications due to their ability to form nanoparticles and exhibit antimicrobial properties, suggesting potential biomedical applications (Petzold-Welcke et al., 2014).

Environmental Fate and Behavior of Esters

The environmental fate and behavior of certain esters used in consumer products have been reviewed, highlighting their persistence in aquatic environments despite wastewater treatments. This research underlines the need for understanding the environmental impact of chemical compounds and their derivatives (Haman et al., 2015).

Fatty Acid Conjugates of Xenobiotics

Fatty acid conjugates of xenobiotics, including esters, have been studied for their potential toxicity due to their accumulation in body organs. This research is crucial for understanding the metabolic pathways and potential health risks associated with exposure to such compounds (Ansari et al., 1995).

Biomass Conversion to Furan Derivatives

The conversion of plant biomass into furan derivatives, including esters, has been explored for sustainable access to new generations of polymers, functional materials, and fuels. This area of research holds promise for the development of renewable resources and materials (Chernyshev et al., 2017).

Phthalate Esters in Food and Packaging

Phthalate esters, widely used as plasticizers, have been reviewed for their occurrence in food and food packaging, highlighting the need for effective sample preparation methods and analysis to ensure food safety (Haji Harunarashid et al., 2017).